Cas no 53905-13-8 (2-Propenamide,3-(4-hydroxy-3-methoxyphenyl)-N-[2-(1H-indol-3-yl)ethyl]-)

2-Propenamide, 3-(4-hydroxy-3-methoxyphenyl)-N-[2-(1H-indol-3-yl)ethyl]- is a synthetic acrylamide derivative featuring a phenolic hydroxyl group and an indole ethylamine moiety. This compound is of interest due to its structural hybridity, combining functional groups associated with bioactive molecules. The presence of the 4-hydroxy-3-methoxyphenyl (guaiacyl) group suggests potential antioxidant properties, while the indole ethylamine component may confer interactions with biological targets, such as neurotransmitter receptors. Its acrylamide backbone allows for further chemical modifications, making it a versatile intermediate for pharmaceutical or materials research. The compound’s dual functionality could be leveraged in the development of novel therapeutic agents or advanced polymeric materials.

2-Propenamide,3-(4-hydroxy-3-methoxyphenyl)-N-[2-(1H-indol-3-yl)ethyl]- structure

53905-13-8 structure

Product Name:2-Propenamide,3-(4-hydroxy-3-methoxyphenyl)-N-[2-(1H-indol-3-yl)ethyl]-

CAS No:53905-13-8

MF:C₂₀H₂₀N₂O₃

MW:336.384405136108

CID:1586067

PubChem ID:20981091

Update Time:2025-10-19

2-Propenamide,3-(4-hydroxy-3-methoxyphenyl)-N-[2-(1H-indol-3-yl)ethyl]- Chemical and Physical Properties

Names and Identifiers

- 2-Propenamide,3-(4-hydroxy-3-methoxyphenyl)-N-[2-(1H-indol-3-yl)ethyl]-
- Nb-Feruloyltryptamine
- 3-(4-Hydroxy-3-methoxyphenyl)-N-[2-(1H-indol-3-yl)ethyl]-2-propenamide
- (2E)-3-(4-hydroxy-3-methoxyphenyl)-N-[2-(1H-indol-3-yl)ethyl]prop-2-enamide
- CS-12367
- (E)-3-(4-hydroxy-3-methoxy-phenyl)-N-[2-(1H-indol-3-yl)ethyl]prop-2-enamide
- 3-(4-Hydroxy-3-methoxy-phenyl)-N-[2-(1H-indol-3-yl)-ethyl]-acrylamide
- AKOS032455852
- N-trans-Feruloyl tryptamine
- A916629
- WDA01422
- CS-0458381
- InChI=1/C20H20N2O3/c1-25-19-12-14(6-8-18(19)23)7-9-20(24)21-11-10-15-13-22-17-5-3-2-4-16(15)17/h2-9,12-13,22-23H,10-11H2,1H3,(H,21,24)/b9-7
- (E)-N-[2-(3-Indolyl)ethyl]-3-(4-hydroxy-3-methoxyphenyl)acrylamide
- (3Z,4R)-4-(1,3-benzodioxol-5-ylmethyl)-3-(3,4,5-trimethoxybenzylidene)dihydrofuran-2(3H)-one
- CHEMBL332182
- 96014-22-1
- (E)-N-(2-(1H-indol-3-yl)ethyl)-3-(4-hydroxy-3-methoxyphenyl)acrylamide
- 53905-13-8
- MFCD28125453
- feruloyltryptamine
- (E)-3-(4-hydroxy-3-methoxyphenyl)-N-[2-(1H-indol-3-yl)ethyl]prop-2-enamide
- CHEBI:174537
- 2(3H)-furanone, 4-(1,3-benzodioxol-5-ylmethyl)dihydro-3-[(3,4,5-trimethoxyphenyl)methylene]-, (3Z,4R)-
- AKOS040763565
- SCHEMBL10070987
- AC1129
- SCHEMBL4434094
- DTXSID401154862
- SY047836
- N-(2-(1H-Indol-3-yl)ethyl)-3-(4-hydroxy-3-methoxyphenyl)acrylamide
- 2-Propenamide,3-(4-hydroxy-3-methoxyphenyl)-N-[2-(1H-indol-3-yl)ethyl]-, (2E)-
- Inchi： 1S/C20H20N2O3/c1-25-19-12-14(6-8-18(19)23)7-9-20(24)21-11-10-15-13-22-17-5-3-2-4-16(15)17/h2-9,12-13,22-23H,10-11H2,1H3,(H,21,24)/b9-7+
- InChI Key： LWRQDNUXWLIWDB-VQHVLOKHSA-N
- SMILES： O=C(/C=C/C1C=CC(=C(C=1)OC)O)NCCC1=CNC2C=CC=CC1=2

Computed Properties

Exact Mass: 336.1475
Monoisotopic Mass: 336.14739250g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 25
Rotatable Bond Count: 6
Complexity: 468
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 1
XLogP3: 3.3
Topological Polar Surface Area: 74.4Å²

Experimental Properties

Color/Form: Powder
Density: 1.269±0.06 g/cm3 (20 ºC 760 Torr),
Melting Point: 163-165 ºC (ethanol )
Solubility: Almost insoluble (0.021 g/l) (25 º C),
PSA: 74.35

2-Propenamide,3-(4-hydroxy-3-methoxyphenyl)-N-[2-(1H-indol-3-yl)ethyl]- Pricemore >>

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